Cas no 139399-61-4 (2-Bromoquinolin-8-ol)

2-Bromoquinolin-8-ol is a brominated quinoline derivative with the molecular formula C9H6BrNO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its bromine substituent enhances reactivity for cross-coupling reactions, while the hydroxyl group at the 8-position allows for further functionalization or chelation with metal ions. The quinoline core contributes to its stability and potential biological activity. This compound is valued for its well-defined structure, high purity, and utility in constructing complex heterocyclic systems. It is commonly employed in research and industrial applications requiring precise molecular modifications.
2-Bromoquinolin-8-ol structure
2-Bromoquinolin-8-ol structure
Product Name:2-Bromoquinolin-8-ol
CAS No:139399-61-4
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD18413576
CID:1091705
PubChem ID:384168
Update Time:2025-10-29

2-Bromoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromoquinolin-8-ol
    • 8-quinolinol, 2-bromo-
    • 2-Bromo-8-quinolinol
    • NSC673459
    • bromo-8-quinolinol
    • 2-Bromo-8-hydroxyquinoline
    • FCH1373910
    • AK145826
    • NCI60_026029
    • AX8283609
    • F19191
    • EN300-97588
    • NSC-673459
    • DS-8356
    • SY121365
    • DB-203229
    • CHEMBL1996615
    • MFCD18413576
    • SCHEMBL6065573
    • InChI=1/C9H6BrNO/c10-8-5-4-6-2-1-3-7(12)9(6)11-8/h1-5,12
    • 139399-61-4
    • A906286
    • AKOS022178581
    • SB71745
    • MDL: MFCD18413576
    • Inchi: 1S/C9H6BrNO/c10-8-5-4-6-2-1-3-7(12)9(6)11-8/h1-5,12H
    • InChI Key: KPRKBBMEWFPQDJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C=CC=C(C2=N1)O

Computed Properties

  • Exact Mass: 222.96328
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 2.9

Experimental Properties

  • Boiling Point: 367.0±22.0°C at 760 mmHg
  • PSA: 33.12

2-Bromoquinolin-8-ol Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Inert atmosphere,Room Temperature

2-Bromoquinolin-8-ol Pricemore >>

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